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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for the

quantification of C24-Ceramide in various biological samples using an ELISA (Enzyme-Linked

Immunosorbent Assay) kit. C24-Ceramide, a bioactive sphingolipid, is implicated in a multitude

of cellular processes, including apoptosis, cell signaling, and inflammation, making its accurate

measurement crucial for research and drug development in oncology, immunology, and

metabolic diseases.

Principle of the Assay
The C24-Ceramide ELISA kit typically operates on the principle of competitive ELISA.[1][2][3]

In this format, a known amount of C24-Ceramide is pre-coated onto the wells of a microplate.

When the sample or standard is added to the wells, the C24-Ceramide in the sample

competes with the coated C24-Ceramide for binding to a specific primary antibody. A

secondary antibody conjugated to an enzyme, such as horseradish peroxidase (HRP), is then

added, which binds to the primary antibody. After a washing step to remove unbound reagents,

a substrate solution is added. The enzyme catalyzes a reaction that produces a colored

product. The intensity of the color is inversely proportional to the concentration of C24-
Ceramide in the sample.[2] The concentration is then determined by comparing the optical

density of the samples to a standard curve generated from known concentrations of C24-
Ceramide.
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Alternatively, some kits may utilize a sandwich ELISA format. In this method, the microplate

wells are pre-coated with a capture antibody specific for Ceramide.[4] Samples or standards

are added, and the Ceramide binds to the capture antibody. A second, HRP-conjugated

detection antibody, also specific for Ceramide, is then added, forming a "sandwich" complex.

After washing, the addition of a TMB substrate solution results in a color change that is directly

proportional to the amount of Ceramide in the sample.

Applications
The quantification of C24-Ceramide has significant applications in various research fields:

Cancer Research: C24-Ceramide has been identified as a potential diagnostic biomarker in

gallbladder cancer and is associated with tumor staging and prognosis. It plays a role in

promoting cancer cell proliferation and migration.

Immunology: Ceramides, including C24-Ceramide, are involved in modulating immune

responses. They can influence the function and survival of immune cells such as dendritic

cells and T cells.

Neuroscience: Specific ceramide species are crucial for the functional integrity of the central

nervous system.

Skin Biology: C24-Ceramide is essential for skin barrier function and plays a role in skin

regeneration and wound healing.

Apoptosis Research: The saturation of the ceramide acyl chain, such as in C16:0 ceramide

versus C24:1 ceramide, can determine its apoptotic activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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